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Compound of Interest

3-Methyl-1,2-oxathiolane 2,2-
Compound Name: o
dioxide

Cat. No.: B073002

An In-depth Technical Guide to 2,4-
Butanesultone

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical, chemical, and reactive
properties of 2,4-butanesultone (CAS No. 1121-03-5). It includes detailed experimental
protocols for its synthesis, a summary of its known applications, and essential safety and
handling information. This document is intended to serve as a core reference for professionals
in research and development.

Physical and Chemical Properties

2,4-Butanesultone, also known as 3-methyl-1,2-oxathiolane 2,2-dioxide, is a versatile
sulfonic acid derivative.[1] It is a colorless to brown clear liquid under standard conditions.[1] Its
core utility lies in its function as an intermediate and a sulfonating agent, enabling the
incorporation of sulfonate groups into organic molecules to enhance their solubility and
functionality.[1]

Table 1: Physical and Chemical Properties of 2,4-
Butanesultone
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Property Value Reference(s)
CAS Number 1121-03-5 [1112]
Molecular Formula CsHs03S [1]

Molecular Weight 136.17 g/mol [1]
Appearance Colorless to brown clear liquid [1]

Boiling Point 150 °C at 12 mmHg [1]

Density 1.31 g/cm3 [1]

Refractive Index n20D 1.46 [1]

Purity > 98% (by GC) [1]
3-Methyl-1,2-oxathiolane 2,2-
dioxide, 1-Methyl-1,3-

Synonyms propanesultone, 4-Hydroxy-2- [11[3]

butanesulfonic acid gamma-

sultone

Spectral Data

Detailed experimental spectral data for 2,4-butanesultone is not widely available in public
chemical databases, which contrasts with its more commonly documented isomer, 1,4-
butanesultone. Researchers should exercise caution and verify the isomer when consulting
spectral libraries.

Table 2: Available Spectral Data for 2,4-Butanesultone
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Data Type Details Reference(s)

A mass spectrum is available
that confirms the molecular

Mass Spectrum (GC-MS) . ] [3]
weight and fragmentation

pattern.

Publicly accessible,
experimentally derived spectra

1H NMR, 3C NMR, IR for the 2,4-butanesultone
isomer are currently

unavailable.

Chemical Reactivity and Applications

2,4-Butanesultone's primary chemical utility stems from its role as a reactive intermediate. The
strained sultone ring is susceptible to nucleophilic attack, leading to ring-opening and the
covalent attachment of a sulfobutyl group to the nucleophile. This property is harnessed in
various industrial and research applications.

o Pharmaceutical Development: It serves as a key intermediate in the synthesis of various
pharmaceuticals, including sulfonamide antibiotics, where the sulfonate group can enhance
efficacy and stability.[1]

o Polymer Chemistry: The compound is used to create specialty polymers with improved
thermal and chemical resistance, which is valuable for advanced coatings and adhesives.[1]

o Surfactants and Detergents: Its ability to introduce sulfonic acid groups is employed in the
production of surfactants, enhancing water solubility and surface activity.

o Agrochemicals: It plays a role in formulating effective herbicides and pesticides.[1]

» Biochemical Research: Researchers utilize 2,4-butanesultone for enzyme inhibition and
protein modification studies to better understand biochemical pathways.

The general reactivity is illustrated in the diagram below, showing the ring-opening reaction
upon attack by a generic nucleophile (Nu:).
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General Reactivity of 2,4-Butanesultone

Reactants

2,4-Butanesultone Nucleophile (Nu:)

Ring-opening
reaction

Produ

Sulfoalkylated Product

(Nu-CH(CH3)CH2CH2S03")

Click to download full resolution via product page

Diagram 1: General reaction pathway of 2,4-butanesultone with a nucleophile.

Experimental Protocols

The following section details a method for the synthesis of 2,4-butanesultone based on a

patented industrial process.[4] This multi-step synthesis uses crotyl alcohol (butenol) as a
starting material.

Synthesis of 2,4-Butanesultone from Butenol

This process involves three main stages: sulfonation, acidification, and dehydration/cyclization.
Materials and Equipment:
» Crotyl alcohol (butenol)

¢ Sodium sulfite (or sodium pyrosulfite)
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e Sulfuric acid or Hydrochloric acid

o Water

e 1000 mL three-necked flask with mechanical stirrer and thermometer
e Dropping funnel

e Heating mantle

e Vacuum distillation apparatus

Experimental Workflow Diagram:

Final Product:
2,4-Butanesultone

Start: diate: ep 2: Acidification diate: Step ?::y'iﬁg‘l’;‘]m”&
Butenol & Sodium Sulfite (pH 6.5, <50°C) Hydroxy Butane onate ust 0 bydroxy Butane SUlionic Acls (145-150°C, 7-10 mmHg)

Click to download full resolution via product page

Diagram 2: Workflow for the synthesis of 2,4-butanesultone.

Step 1: Sulfonation

e Charge a 1000 mL three-necked flask with 150 g (1.5 mol) of anhydrous sodium pyrosulfite
and 500 mL of water.[4] Stir until fully dissolved.

e Maintain the reaction temperature below 50°C and adjust the pH to 6.5.[4]
e Over a period of 2 hours, add 72 g (1 mol) of butenol solution via a dropping funnel.[4]

» After the addition is complete, continue stirring for an additional 30 minutes to yield the
intermediate, hydroxy butane sulfonate.[4]

Step 2: Acidification

» Adjust the pH of the reaction mixture to 3 using a suitable acid such as sulfuric or
hydrochloric acid.[4] This converts the hydroxy butane sulfonate salt into hydroxy butane
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sulfonic acid.[4]
Step 3: Dehydration and Cyclization
» Transfer the acidified solution to a vacuum distillation apparatus.
» Heat the mixture to between 145-150°C under a vacuum of 7-10 mmHg.[4]

o Water will be removed via distillation, inducing the cyclization of the hydroxy butane sulfonic
acid.

o Continue the reaction for 5.5 to 6.5 hours to yield the final product, 2,4-butanesultone.[4]
e The crude product can be further purified by vacuum distillation.

Safety and Handling

2,4-Butanesultone requires careful handling in a laboratory or industrial setting. Adherence to
safety protocols is essential.

Table 3: Hazard and Safety Information
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Category

Information

Reference(s)

Hazard Statements

Keep away from heat, sparks,
open flames, and hot surfaces.

No smoking.

[5]

Precautionary Statements

Wear protective gloves,
protective clothing, eye
protection, and face protection.
Store in a well-ventilated

place. Keep cool.

[5]

Personal Protective Equipment
(PPE)

Wear tightly fitting safety
goggles, chemical-
impermeable gloves, and
fire/flame-resistant impervious
clothing. Use a full-face
respirator if exposure limits are
exceeded.

[5]

Handle in a well-ventilated

place. Avoid contact with skin

Handling and eyes. Avoid the formation [5]
of dust and aerosols. Use non-
sparking tools.

Store in a tightly closed
Storage container in a dry, cool, and (115]

well-ventilated place between
2-8°C.

Incompatible Materials

Strong oxidizing agents,

bases.

[6]

Hazardous Decomposition

Forms carbon monoxide,
carbon dioxide, and sulfur

oxides upon decomposition.

[6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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